2-Amino-2-(2,4-difluorophenyl)acetamide

• Molecular Formula: C8H8F2N2O
• Molecular Weight: 186.16 g/mol
• IUPAC Name: 2-amino-2-(2,4-difluorophenyl)acetamide
• InChI: InChI=1S/C8H8F2N2O/c9-4-1-2-5(6(10)3-4)7(11)8(12)13/h1-3,7H,11H2,(H2,12,13)
• InChI Key: PYHYYQWLXJQIOZ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)C(C(=O)N)N

Description

2-Amino-2-(2,4-difluorophenyl)acetamide is a useful research compound. Its molecular formula is C8H8F2N2O and its molecular weight is 186.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

Then, 51 g of concentrated sulfuric acid was added to 2.67 g of water, to which 40 g of 2-amino-2-(2,4-difluorophenyl)acetonitrile was added under ice cooling, and the mixture was heated at 50° to 60° C. under stirring for 3 hours. After completion of the reaction, the reaction mixture was poured into 250 ml of concentrated ammonia water cooled with ice in such a manner that the temperature of the solution became not higher than 20° C. The precipitated crystals were collected by filtration, and the filtrate was extracted with ethyl acetate. The organic layer was washed with saturated sodium chloride solution, dried with anhydrous magnesium sulfate, and concentrated. The residue was combined with the previously collected crystals, followed by recrystallization, which afforded 27.2 g (yield, 61%) of 2-amino-2-(2,4-difluorophenyl)acetamide, m.p. 142.9° C.